Cas no 15054-86-1 (Ethylene Glycol-d6)

• Product Name: Ethylene Glycol-d6
• CAS No: 15054-86-1
• MF: C₂H₆O₂
• MW: 68.1048111915588
• MDL: MFCD00078666
• CID: 87476
• PubChem ID: 24877757
• Update Time: 2025-11-06

Ethylene Glycol-d6 Chemical and Physical Properties

Names and Identifiers

• [1,1,2,2-2H4]ethane-1,2-[2H2]diol
• (Z)-2-DEBROMOHYMENIALDISINE
• ETHYLENE GLYCOL-D6
• ETHYLENE GLYCOL
• Mann
• GLYCOL
• GLYAXOL
• ETHANEDIOL
• 1,2-ETHANDIOL
• ETHYLENE GLYCO
• ETHANE-1,2-DIOL
• DOWTHERM(R) SR1
• ETHYLENE ALCOHOL
• 99.7%,isotopic
• DTXSID00164570
• MFCD00078666
• 15054-86-1
• 1,1,2,2-tetradeuterio-1,2-dideuteriooxyethane
• J-008717
• HY-Y0338S3
• CS-0567930
• (?H?)ethane-1,2-di(?H)ol
• 1,2-Ethane-1,1,2,2-d4-diol-d2
• AKOS015915534
• D98576
• EINECS 239-122-6
• Ethylen-d4 glycol-d2
• 1,2-Ethane-1,1,2,2-d4-diol-d2 (9CI)
• (1,1,2,2-2H4)Ethane-1,2-(2H2)diol
• Ethylene glycol-d6, 98 atom % D
• ((2)H?)ETHANE-1,2-DI((2)H)OL
• LYCAIKOWRPUZTN-UFSLNRCZSA-N
• ETHYLENE GLYCOL-D6 (D, 98%)
• Ethylene Glycol-d6

• MDL： MFCD00078666
• Inchi： 1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2/i1D2,2D2,3D,4D
• InChI Key： LYCAIKOWRPUZTN-UFSLNRCZSA-N
• SMILES： O([2H])C([2H])([2H])C([2H])([2H])O[2H]

Computed Properties

• Exact Mass: 62.03678
• Monoisotopic Mass: 68.07444
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.220 g/mL at 25 °C
• Melting Point: -13 °C (lit.)
• Boiling Point: 196-198 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Soluble in water, methanol, DMSO
• PSA: 40.46
• LogP: -1.02900
• Vapor Pressure: 0.08 mmHg
• Solubility: Not determined

Ethylene Glycol-d6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 26-36-24/25
• FLUKA BRAND F CODES：3
• RTECS：KW2975000
• Hazardous Material Identification：
• Risk Phrases：22-36
• Storage Condition：2-8°C

Additional information on Ethylene Glycol-d6

Ethylene Glycol-d6: A Comprehensive Overview

Ethylene Glycol-d6, also known as deuterated ethylene glycol, is a compound with the CAS number 15054-86-1. This compound is a deuterated version of ethylene glycol, where six hydrogen atoms are replaced with deuterium atoms. Ethylene Glycol-d6 is widely used in various scientific and industrial applications due to its unique properties and the benefits of deuterium substitution. In this article, we will explore the properties, applications, and recent advancements related to Ethylene Glycol-d6.

Ethylene Glycol-d6 is a clear, colorless liquid with a sweet taste and odor. Its molecular formula is C2H4D6O2, and it has a molecular weight of approximately 78.07 g/mol. The compound is highly soluble in water and organic solvents, making it suitable for a wide range of applications. One of the key advantages of Ethylene Glycol-d6 over regular ethylene glycol is its higher density and stability due to the presence of deuterium. This makes it ideal for use in nuclear magnetic resonance (NMR) spectroscopy, where deuterium can act as a solvent or a reference compound.

Recent studies have highlighted the importance of Ethylene Glycol-d6 in various fields, including materials science and pharmaceutical research. For instance, researchers have utilized Ethylene Glycol-d6 as a precursor for synthesizing advanced materials such as graphene oxide and other carbon-based nanomaterials. The deuterium substitution in Ethylene Glycol-d6 enhances its reactivity in certain chemical reactions, leading to improved yields and product quality.

In the field of biochemistry, Ethylene Glycol-d6 has been employed as a cryoprotectant in cell culture media. Its ability to stabilize cellular membranes at low temperatures has made it a valuable tool in cryobiology research. Additionally, Ethylene Glycol-d6 has been used in the development of novel drug delivery systems, where its unique properties contribute to enhanced drug solubility and bioavailability.

The synthesis of Ethylene Glycol-d6 involves the deuteration of regular ethylene glycol through various chemical processes. One common method involves the exchange of hydrogen atoms with deuterium atoms using heavy water (D2O) under specific reaction conditions. Recent advancements in deuteration techniques have led to more efficient and cost-effective methods for producing high-purity Ethylene Glycol-d6.

From an environmental perspective, Ethylene Glycol-d6 has been studied for its potential impact on aquatic ecosystems. Research indicates that while regular ethylene glycol can be toxic to aquatic life at high concentrations, the presence of deuterium in Ethylene Glycol-d6 significantly reduces its toxicity due to slower metabolic rates in aquatic organisms. This makes Ethylene Glycol-d6 a safer alternative for certain industrial applications where environmental safety is a concern.

In conclusion, Ethylene Glycol-d6 (CAS No: 15054-86-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties derived from deuterium substitution make it an invaluable tool in scientific research and industrial processes. As new research continues to uncover additional uses for this compound, its significance in various fields will undoubtedly grow further.